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Abstract
Iron(II) methoxide, with the empirical formula Fe(OCH₃)₂, is a fascinating yet structurally elusive

inorganic polymer. Its study is pertinent to fields ranging from catalysis to materials science,

where the precise nature of the iron(II) center is crucial for determining its chemical reactivity

and physical properties. This guide provides a comprehensive overview of the current

understanding of the molecular structure of iron(II) methoxide, drawing upon available

spectroscopic data and theoretical considerations. Due to the amorphous and polymeric nature

of the simple methoxide, a definitive single-crystal X-ray structure has remained elusive.

Consequently, this document presents a proposed structure based on analogous compounds

and spectroscopic evidence. Furthermore, this guide outlines detailed experimental protocols

for the synthesis and characterization of this air- and moisture-sensitive compound, and

summarizes key quantitative data in a tabular format to facilitate comparative analysis.

Molecular Structure and Bonding
Iron(II) methoxide is widely considered to exist as a coordination polymer with the formula

[Fe(OCH₃)₂]n. This polymeric nature arises from the bridging methoxide ligands, which link
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adjacent iron(II) centers. In the absence of a definitive crystal structure for the simple,

unsolvated Fe(OCH₃)₂, a plausible structure involves infinite chains of edge-sharing {FeO₄}

tetrahedra or {FeO₆} octahedra. The coordination environment around the iron(II) center is

likely completed by methoxide ligands, leading to a coordination number of at least four.

The bonding in iron(II) methoxide is primarily ionic in character, with a significant covalent

contribution to the Fe-O bonds. The high-spin d⁶ electronic configuration of the Fe(II) ion in a

weak-field environment, as provided by the methoxide ligands, results in a paramagnetic

compound.

Proposed Polymeric Structure
Based on the structures of other iron(II) alkoxides and related polymeric metal alkoxides, a

likely structural motif for iron(II) methoxide consists of infinite one-dimensional chains. In these

chains, each iron(II) center is coordinated by four methoxide groups, with two of these bridging

to neighboring iron atoms. This arrangement leads to a tetrahedral coordination geometry

around each iron center.
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Proposed Polymeric Structure of Iron(II) Methoxide
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Quantitative Data
Due to the challenges in obtaining crystalline samples of pure iron(II) methoxide, detailed

crystallographic data remains unavailable in the refereed literature. However, spectroscopic

and magnetic studies of analogous high-spin iron(II) compounds provide a basis for estimating

the key parameters for Fe(OCH₃)₂.

Property Expected Value/Range
Method of
Determination/Reference

Mössbauer Spectroscopy

Isomer Shift (δ) at RT
0.9 - 1.3 mm/s (relative to α-

Fe)

Based on typical values for

high-spin Fe(II) in an oxygen-

rich coordination environment.

[1]

Quadrupole Splitting (ΔE_Q) 2.0 - 3.5 mm/s

Characteristic of a distorted

coordination geometry around

the high-spin Fe(II) center.[1]

Magnetic Properties

Magnetic Susceptibility (χ) Paramagnetic

Expected for a high-spin d⁶

configuration with unpaired

electrons.[2]

Effective Magnetic Moment

(µ_eff)
~4.9 - 5.5 µ_B

Calculated from the spin-only

formula for four unpaired

electrons.[2]

Vibrational Spectroscopy

Fe-O Stretching Frequency 400 - 600 cm⁻¹
Infrared and Raman

Spectroscopy.

C-O Stretching Frequency 1000 - 1100 cm⁻¹
Infrared and Raman

Spectroscopy.

Experimental Protocols
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The synthesis and characterization of iron(II) methoxide require stringent anhydrous and

anaerobic conditions due to its high sensitivity to air and moisture.

Synthesis of High-Purity Iron(II) Methoxide
This protocol is based on the reaction of an anhydrous iron(II) halide with a sodium methoxide

solution.

Materials:

Anhydrous Iron(II) Chloride (FeCl₂)

Sodium metal (Na)

Anhydrous Methanol (MeOH)

Anhydrous Diethyl Ether (Et₂O)

Schlenk line and glassware

Inert atmosphere (Argon or Nitrogen)

Procedure:

Preparation of Sodium Methoxide: Under an inert atmosphere, carefully add small pieces of

freshly cut sodium metal to an excess of anhydrous methanol in a Schlenk flask. The

reaction is exothermic and produces hydrogen gas, which should be safely vented. The

reaction is complete when all the sodium has dissolved.

Reaction with Iron(II) Chloride: In a separate Schlenk flask, suspend anhydrous FeCl₂ in

anhydrous diethyl ether.

Precipitation: Slowly add the freshly prepared sodium methoxide solution to the FeCl₂

suspension with vigorous stirring. A green precipitate of iron(II) methoxide will form

immediately.

Isolation and Purification: After the addition is complete, continue stirring for several hours to

ensure complete reaction. The precipitate is then isolated by filtration under inert atmosphere
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using a Schlenk filter cannula or a glovebox filtration setup. The solid is washed multiple

times with anhydrous diethyl ether to remove any unreacted starting materials and

byproducts (NaCl).

Drying: The resulting green powder is dried under high vacuum to remove any residual

solvent.

Synthesis Workflow
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Suspend Anhydrous FeCl₂
in Et₂O

Isolate Precipitate
(Filtration) Wash with Anhydrous Et₂O Dry under High Vacuum Iron(II) Methoxide Product

Click to download full resolution via product page

Synthesis Workflow for Iron(II) Methoxide

Characterization Methods
Mössbauer Spectroscopy:

Sample Preparation: The air-sensitive sample must be loaded into a sample holder inside a

glovebox and hermetically sealed.

Data Acquisition: Spectra should be recorded at both room temperature and cryogenic

temperatures (e.g., 77 K) to observe any temperature-dependent magnetic behavior. A ⁵⁷Co

source in a rhodium matrix is typically used.

Data Analysis: The spectra are fitted to Lorentzian line shapes to extract the isomer shift (δ)

and quadrupole splitting (ΔE_Q).

Magnetic Susceptibility:
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Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer is

used to measure the magnetic susceptibility as a function of temperature.

Sample Preparation: The sample is loaded into a gelatin capsule or a similar sample holder

under an inert atmosphere.

Measurement: The measurement is typically performed over a temperature range of 2-300 K

in a constant applied magnetic field.

Data Analysis: The effective magnetic moment (µ_eff) is calculated from the temperature-

dependent susceptibility data.

Infrared (IR) Spectroscopy:

Sample Preparation: The sample is prepared as a mull (e.g., with Nujol) or in a KBr pellet

inside a glovebox to prevent decomposition.

Analysis: The spectrum is analyzed for characteristic Fe-O and C-O stretching vibrations.

Conclusion
While the definitive molecular structure of iron(II) methoxide remains to be elucidated by single-

crystal X-ray diffraction, a polymeric model with bridging methoxide ligands provides a robust

framework for understanding its properties. The expected spectroscopic and magnetic

parameters, based on analogous high-spin iron(II) compounds, are consistent with this model.

The synthesis and characterization of this compound are challenging due to its reactivity but

can be achieved with rigorous anaerobic and anhydrous techniques. Further research,

potentially employing advanced solid-state NMR or pair distribution function analysis, may

provide deeper insights into the precise atomic arrangement in this important inorganic

material.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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